Cas no 63509-42-2 (Acetic acid, [[1-(4-cyclohexylphenyl)ethyl]thio]-)

• Product Name: Acetic acid, [[1-(4-cyclohexylphenyl)ethyl]thio]-
• CAS No: 63509-42-2
• MF: C₁₆H₂₂O₂S
• MW: 278.409683704376
• CID: 1653041
• Update Time: 2024-09-12

Acetic acid, [[1-(4-cyclohexylphenyl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[1-(4-cyclohexylphenyl)ethyl]thio]-
• Acetic acid, 2-[[1-(4-cyclohexylphenyl)ethyl]thio]-

• Inchi： 1S/C16H22O2S/c1-12(19-11-16(17)18)13-7-9-15(10-8-13)14-5-3-2-4-6-14/h7-10,12,14H,2-6,11H2,1H3,(H,17,18)
• InChI Key： SMRFHZDVSXMXGB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC(C1=CC=C(C2CCCCC2)C=C1)C

Computed Properties

• Exact Mass: 278.13416

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 430.9±33.0 °C(Predicted)
• PSA: 37.3
• pka: 3.75±0.10(Predicted)